Cas no 218608-82-3 (Boc-l-β-homoisoleucine)

• Product Name: Boc-l-β-homoisoleucine
• CAS No: 218608-82-3
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD01076254
• CID: 66972
• PubChem ID: 11096867
• Update Time: 2025-05-21

Boc-l-β-homoisoleucine Chemical and Physical Properties

Names and Identifiers

• Boc-L-beta-homoisoleucine
• Boc-beta-Homoile-OH
• (3R,4S)-3-(Boc-amino)-4-methylhexanoic acid
• BOC-BETA-HOILE-OH
• Boc-L-beta-HIle-OH
• BOC-L-ß-HOMOISOLEUCINE
• Boc-L-β-homoisoleucine
• Boc-β-Holle-OH
• Boc-β-homo-Ile-OH
• Boc-β-HomoIle-OH
• Boc-Beta-homo-Ile-OH
• Boc-b-HoIle-OH
• BOC-B-HOMO-ILE-OH
• boc-b-Homoisoleucine
• Boc--HoIle-OH
• (3R,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid
• Boc--HoIle-OH Boc-L--homoisoleucine
• Boc-
• AKOS015892885
• SCHEMBL14265317
• 218608-82-3
• CS-W010249
• EN300-388428
• F12283
• A-HoIle-OH
• (3R,4S)-3-((tert-butoxycarbonyl)amino)-4-methylhexanoic acid
• (3R,4S)-4-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• HY-W009533
• MFCD01076254
• AS-47141
• (3R,4S)-3-[(tert-Butoxycarbonyl)amino]-4-methylhexanoic acid
• Boc-l-β-homoisoleucine

• MDL： MFCD01076254
• Inchi： 1S/C12H23NO4/c1-6-8(2)9(7-10(14)15)13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)/t8-,9+/m0/s1
• InChI Key： CMRZYYUYDQRCEO-DTWKUNHWSA-N
• SMILES： O(C(N[C@H](CC(=O)O)[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16300
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 2.79140

Boc-l-β-homoisoleucine Security Information

• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-l-β-homoisoleucine

Boc-l-β-homoisoleucine: A Comprehensive Overview

Boc-l-β-homoisoleucine, also known by its CAS number 218608-82-3, is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of l-β-homoisoleucine, which is an amino acid analog with unique structural and functional properties. The "Boc" prefix refers to the tert-butoxycarbonyl group, a common protecting group used in peptide synthesis. This compound has garnered attention due to its potential applications in drug discovery, peptide engineering, and as a building block in organic synthesis.

Recent studies have highlighted the importance of Boc-l-β-homoisoleucine in understanding the role of non-canonical amino acids in protein structure and function. Unlike the standard 20 amino acids encoded by the genetic code, β-homoisoleucine introduces a unique side chain that can influence protein folding, stability, and activity. Researchers have utilized this compound to explore how variations in amino acid side chains can lead to novel protein behaviors, which has implications for both basic science and therapeutic development.

The synthesis of Boc-l-β-homoisoleucine involves multi-step chemical processes that require precision and expertise. The introduction of the Boc group is typically achieved through a reaction with di-tert-butyl dicarbonate (Boc anhydride) under basic conditions. This protecting group is widely used because it is stable under mild conditions but can be easily removed during peptide cleavage steps using acidic reagents like trifluoroacetic acid (TFA). The availability of this compound has made it a valuable tool for chemists working on complex peptide constructions.

In terms of applications, Boc-l-β-homoisoleucine has been incorporated into synthetic peptides to study the effects of side chain modifications on peptide stability and bioactivity. For instance, studies have shown that incorporating β-homoisoleucine into peptides can enhance their resistance to proteolytic degradation, making them more suitable for therapeutic purposes. Additionally, this compound has been used as a substrate in enzymatic studies to investigate aminoacylation by non-canonical amino acid-tolerant ribosomes.

From an industrial perspective, the demand for Boc-l-β-homoisoleucine has grown due to its role as an intermediate in the production of specialty chemicals and biologics. Its ability to serve as a versatile building block in organic synthesis has made it a key component in various chemical libraries used for high-throughput screening in drug discovery.

Looking ahead, ongoing research continues to uncover new roles for Boc-l-β-homoisoleucine in areas such as synthetic biology and materials science. For example, researchers are exploring its potential as a component in self-assembling peptides that form nanofibers or hydrogels with applications in tissue engineering and drug delivery systems.

In conclusion, Boc-l-β-homoisoleucine (CAS No. 218608-82-3) is a versatile compound with significant implications across multiple disciplines. Its unique chemical properties and functional versatility make it an essential tool for scientists working at the intersection of chemistry and biology. As research progresses, it is likely that new applications for this compound will continue to emerge, further solidifying its importance in modern science.